Cas no 52801-86-2 (2-Butanol, 1-[(2-hydroxypropyl)amino]-)

• Product Name: 2-Butanol, 1-[(2-hydroxypropyl)amino]-
• CAS No: 52801-86-2
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 358764
• PubChem ID: 18533826
• Update Time: 2025-04-19

2-Butanol, 1-[(2-hydroxypropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-[(2-hydroxypropyl)amino]-
• 1-(2-hydroxypropylamino)butan-2-ol
• SCHEMBL3181743
• 52801-86-2
• DTXSID50594883
• 1-[(2-Hydroxypropyl)amino]butan-2-ol

• Inchi： 1S/C7H17NO2/c1-3-7(10)5-8-4-6(2)9/h6-10H,3-5H2,1-2H3
• InChI Key： VXACYDQJTBOEIB-UHFFFAOYSA-N
• SMILES： OC(CC)CNCC(C)O

Computed Properties

• Exact Mass: 147.12601
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49